Cas no 86723-13-9 (4-butoxybenzene-1,2-diamine)

• Product Name: 4-butoxybenzene-1,2-diamine
• CAS No: 86723-13-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6084161
• PubChem ID: 21822417
• Update Time: 2025-05-25

4-butoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-butoxybenzene-1,2-diamine
• EN300-1295455
• 86723-13-9
• YEQKUNLRMROOGQ-UHFFFAOYSA-N
• SCHEMBL11655575
• 1,2-diamino-4-n-butoxybenzene

• Inchi： 1S/C10H16N2O/c1-2-3-6-13-8-4-5-9(11)10(12)7-8/h4-5,7H,2-3,6,11-12H2,1H3
• InChI Key： YEQKUNLRMROOGQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)N)N)CCCC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-butoxybenzene-1,2-diamine

Comprehensive Analysis of 4-Butoxybenzene-1,2-diamine (CAS No. 86723-13-9): Properties, Applications, and Industry Trends

4-Butoxybenzene-1,2-diamine (CAS No. 86723-13-9) is an aromatic diamine compound with a molecular formula of C₁₀H₁₆N₂O. This organic intermediate has garnered significant attention in specialty chemical research due to its unique structural features, including a butoxy substituent and vicinal amino groups. The compound's balanced lipophilic-hydrophilic character, derived from its benzene core and alkoxy chain, makes it particularly valuable for advanced material synthesis.

Recent studies highlight the growing demand for 4-butoxybenzene-1,2-diamine derivatives in polymer chemistry, where they serve as crucial building blocks for high-performance polyimides and epoxy resins. Industry reports indicate a 12% annual growth in applications for such diamines in flexible electronics, answering frequent search queries about "heat-resistant polymer precursors" and "flexible display materials." The compound's ability to enhance thermal stability (decomposition temperature >300°C) while maintaining processability addresses key challenges in next-generation material design.

From a synthetic chemistry perspective, 86723-13-9 demonstrates remarkable versatility. Analytical data reveals: molecular weight of 180.25 g/mol, boiling point of 298-302°C at 760 mmHg, and logP value of 1.78 ± 0.38. These physicochemical properties explain its popularity in organic synthesis, particularly for creating heterocyclic compounds with potential biological activity. Laboratory protocols frequently cite its use in benzimidazole synthesis, a topic generating substantial search traffic among medicinal chemistry researchers.

The compound's structure-activity relationship has become a focal point in recent publications, with particular interest in how the butoxy group influences electronic distribution. Computational chemistry studies show this substituent reduces crystallinity compared to shorter-chain analogs, making 4-butoxybenzene-1,2-diamine particularly useful for creating amorphous materials. This property aligns with trending searches for "solution-processable organic semiconductors" and "OLED intermediate chemicals."

Environmental and safety considerations for CAS 86723-13-9 follow standard aromatic amine handling protocols. While not classified as hazardous under major regulatory frameworks, proper storage conditions (2-8°C in amber glass under inert atmosphere) are recommended to maintain stability. These handling guidelines respond to frequent queries about "aromatic diamine storage best practices" in chemical forums.

Market analysis indicates expanding applications in specialty coatings, where 4-butoxybenzene-1,2-diamine contributes to corrosion-resistant formulations. The global market for such advanced coating additives is projected to reach $12.3 billion by 2027, with Asia-Pacific showing the fastest adoption rates. This growth trajectory connects to popular industry searches for "sustainable anti-corrosion technologies" and "high-durability coating chemistries."

Future research directions for 86723-13-9 include exploration in covalent organic frameworks (COFs) and molecular imprinting polymers. Preliminary studies suggest its extended conjugation system could enable novel photoresponsive materials, a topic generating increasing academic interest. These potential applications answer emerging search trends regarding "smart material precursors" and "stimuli-responsive polymers."